3-(Chloromethyl)-5-fluorobenzo[b]-thiophene

• Molecular Formula: C9H6ClFS
• Molecular Weight: 200.66 g/mol
• IUPAC Name: 3-(chloromethyl)-5-fluoro-1-benzothiophene
• InChI: InChI=1S/C9H6ClFS/c10-4-6-5-12-9-2-1-7(11)3-8(6)9/h1-3,5H,4H2
• InChI Key: JQTWLTZOUJZRSI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1F)C(=CS2)CCl

Description

3-(Chloromethyl)-5-fluorobenzo[b]-thiophene is a useful research compound. Its molecular formula is C9H6ClFS and its molecular weight is 200.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of formol (37%; 31 g) and ZnCl2 (10 g) in ethyl acetate (90 ml) and HCl (12 N; 190 ml) was stirred at −10° C. HCl (gas) was allowed to bubble through the mixture until saturation (at −10° C.). 5-Fluoro-benzo[b]thiophene (0.35 mol) was added dropwise at <0° C. The reaction mixture was stirred overnight at room temperature. Toluene (200 ml) was added and the mixture was stirred vigorously. The organic layer was separated, washed with an aqueous NaHCO3 solution and with water, dried, filtered and the solvent was evaporated. The residue was triturated under hexane, filtered off and dried, yielding 58 g (82.6%) of 3-(chloromethyl)-5-fluorobenzo[b]-thiophene (interm 11).